Cas no 1206641-25-9 (5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one)

• Product Name: 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one
• CAS No: 1206641-25-9
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1101763
• PubChem ID: 66927121
• Update Time: 2025-06-08

5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one
• 5-amino-2-cyclopropylisoindolin-1-one
• AKOS026671545
• DA-14437
• 5-amino-2-cyclopropyl-3H-isoindol-1-one
• SB65212
• KS-8261
• SCHEMBL1163267
• 1206641-25-9
• EN300-790950
• YENOCAGUJVJYOJ-UHFFFAOYSA-N

• MDL： MFCD20727310
• Inchi： 1S/C11H12N2O/c12-8-1-4-10-7(5-8)6-13(11(10)14)9-2-3-9/h1,4-5,9H,2-3,6,12H2
• InChI Key： YENOCAGUJVJYOJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CN1C1CC1)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one

Comprehensive Overview of 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one (CAS No. 1206641-25-9): Properties, Applications, and Research Insights

The compound 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one (CAS No. 1206641-25-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a cyclopropyl group and an amino substitution, makes it a valuable intermediate in drug discovery and development. Researchers are increasingly exploring its potential in targeting enzyme inhibition and receptor modulation, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases.

In recent years, the demand for high-purity pharmaceutical intermediates like 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s structural versatility allows for modifications that enhance bioavailability and target specificity, addressing key challenges in modern drug design. Its CAS No. 1206641-25-9 is frequently cited in patent literature, underscoring its relevance in innovative therapeutic pipelines.

From a synthetic chemistry perspective, the isoindolinone core of this compound offers a robust scaffold for structure-activity relationship (SAR) studies. The cyclopropyl moiety is known to confer metabolic stability, while the amino group provides a handle for further derivatization. These features align with current trends in fragment-based drug discovery and covalent inhibitor design, topics frequently searched by researchers in AI-driven drug development platforms.

Environmental and regulatory considerations also play a role in the compound’s applications. Unlike many traditional intermediates, 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one is designed with green chemistry principles in mind, minimizing hazardous byproducts. This aligns with growing user queries about sustainable synthesis and eco-friendly pharmaceuticals, reflecting broader industry shifts toward environmentally responsible manufacturing.

Analytical characterization of this compound typically involves high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensuring compliance with pharmaceutical-grade standards. Such rigorous quality control is critical for its use in preclinical studies and clinical trials, areas where researchers often seek detailed spectroscopic data and synthetic protocols.

In summary, 5-amino-2-cyclopropyl-2,3-dihydro-1H-Isoindol-1-one (CAS No. 1206641-25-9) represents a promising candidate for next-generation therapeutics. Its integration into drug discovery workflows highlights the intersection of chemical innovation and biomedical research, addressing both scientific and sustainability challenges in the field.